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Compound of Interest

Compound Name: Ammonium dihydrogen arsenate

Cat. No.: B083941

An In-depth Technical Guide to Ammonium Dihydrogen Arsenate (NHsH2AsOa4)
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of ammonium dihydrogen
arsenate (NHsH2AsOa4), a compound of interest in materials science and as a pharmaceutical
intermediate. It covers its chemical and physical properties, synthesis and purification
protocols, crystal structure, applications, and critical safety and toxicological data.

Core Chemical and Physical Properties

Ammonium dihydrogen arsenate is a colorless, crystalline inorganic solid.[1] It is highly
soluble in water and is known for its ferroelectric properties at low temperatures.[1][2] All
pertinent quantitative data are summarized below for ease of reference.

Table 1: Physical and Chemical Properties of NHaH2AsOa4
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Property Value Citations

Azanium dihydrogen

IUPAC Name [3]
arsorate

Chemical Formula NH4H2AsOa4 [1]

Molar Mass 158.97 g/mol [11[3114]
Colorless or white tetragonal

Appearance [1][5][6]
crystals

Density 2.311 - 2.34 g/cm3 [1][4]15]

Melting Point 300 °C (decomposes) [41051[7]

Solubility in Water Soluble; 337.4 mg/mL at 0 °C [41051[8]

Refractive Index 1.577 [5][6]

| CAS Number | 13462-93-6 |[1][3] |

Synthesis and Experimental Protocols

The synthesis of ammonium dihydrogen arsenate is achieved through a straightforward acid-
base neutralization reaction. The subsequent purification is critical for obtaining a high-purity
product suitable for research and specialized applications.

Experimental Protocol: Synthesis

The primary method for synthesizing ammonium dihydrogen arsenate involves the reaction
of a concentrated solution of arsenic acid with ammonia.[1]

Objective: To synthesize crude ammonium dihydrogen arsenate (NHaH2AsOa).
Materials:
e Arsenic acid (HsAsOa), concentrated solution

o Ammonia (NHs), concentrated aqueous solution (e.g., 28-30%)
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Deionized water

Reaction vessel (glass beaker)

Magnetic stirrer and stir bar

Fume hood

Methodology:

In a fume hood, place a calculated amount of concentrated arsenic acid solution into the
reaction vessel.

Begin stirring the arsenic acid solution gently at room temperature.

Slowly add a stoichiometric amount (1:1 molar ratio) of concentrated ammonia solution to the
arsenic acid. The reaction is exothermic, and slow addition is necessary to control the
temperature.

The reaction is: H3AsOa4 + NH3 — NHaH2AsOa.[1]

Continue stirring for 30-60 minutes after the addition is complete to ensure the reaction goes
to completion.

Colorless crystals of ammonium dihydrogen arsenate will precipitate out of the solution.[1]

[9]

Collect the crude product by vacuum filtration and wash with a small amount of cold
deionized water to remove any unreacted starting materials.

Experimental Protocol: Purification

Purification is typically achieved by recrystallization from water, leveraging the compound's high

solubility in hot water and lower solubility at cooler temperatures.[8]

Objective: To purify crude NH4H2AsOa via recrystallization.

Materials:
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e Crude NH4H2AsOa crystals

o Deionized water

o Erlenmeyer flask

e Hot plate

e Buchner funnel and filter paper
* Ice bath

Methodology:

o Dissolve the crude NHaH2AsOa4 product in a minimal amount of hot deionized water in an
Erlenmeyer flask.

e Once fully dissolved, remove the flask from the heat source and allow it to cool slowly to
room temperature.

o To maximize crystal yield, place the flask in an ice bath to further decrease the solution's
temperature.

o Collect the purified crystals by vacuum filtration.

e Dry the crystals in a desiccator or a low-temperature oven to remove residual water.

Synthesis and Purification Workflow

The following diagram illustrates the logical flow from reactants to the final purified product.

Arsenic Acid Solution
(H3As04) i ; " I
Reaction Vessel Precipitation of Crude NH4H2AsO4 Recrystallization -_> Pure NH4H2AsO4
(Room Temperature) Crude Product EliaiioniWasning Crystals (Hot Water) m Crystals
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(NH3)

Click to download full resolution via product page
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Caption: Workflow for the synthesis and purification of NHaH2AsOa.

Crystal Structure and Material Properties

Ammonium dihydrogen arsenate is isomorphous with ammonium dihydrogen phosphate
(ADP), a well-known ferroelectric and nonlinear optical material.[2][9] X-ray diffraction studies
have confirmed its crystal structure, which is crucial for understanding its physical properties.[9]

¢ Crystal System: Orthorhombic or Tetragonal[6][9]

o Properties: The compound exhibits ferroelectric and piezoelectric properties.[1] It is also of
interest as a material for nonlinear optics, where it can be used for applications such as
second-harmonic generation.[1]

Applications

Due to its specific physical and chemical properties, NHaH2AsOa4 has niche but important
applications.

o Pharmaceutical Intermediate: It is used in the synthesis of various pharmaceutical
compounds.[1][10]

o Materials Science: Its ferroelectric nature makes it a subject of study in condensed matter
physics.[1][2]

» Nonlinear Optics: The crystalline structure allows for applications in nonlinear optics, similar
to ADP.[1]

Toxicology and Biological Significance for Drug
Development

The presence of arsenic in the +5 oxidation state dictates the compound's high toxicity. For
drug development professionals, understanding its mechanism of action is critical for both
safety assessment and exploring potential therapeutic avenues (e.g., in oncology, where
arsenic compounds have been used).
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Arsenate (AsOa4%7) is a chemical analogue of phosphate (POa42~). This similarity allows it to
enter cells via phosphate transport systems and interfere with critical metabolic pathways. The
primary mechanism of toxicity is the uncoupling of oxidative phosphorylation. Arsenate
substitutes for phosphate in glycolysis, forming an unstable ADP-arsenate ester that rapidly
hydrolyzes. This process consumes ATP precursors without generating ATP, effectively draining
the cell of energy and leading to cellular dysfunction and apoptosis.

Logical Pathway of Arsenate Toxicity

The diagram below outlines the mechanism by which arsenate disrupts cellular metabolism.
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Caption: Arsenate's interference with cellular energy metabolism.
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Safety, Handling, and Regulatory Information

Ammonium dihydrogen arsenate is highly toxic and a known human carcinogen.[3][11] Strict
safety protocols must be followed during its handling, storage, and disposal.

Table 2: Hazard and Safety Information for NHaH2AsOa4

e . GHS Classification & L.
Hazard Identification Citations
Statements

. Category 3; H301: Toxic if
Acute Toxicity, Oral [3][8]
swallowed

. ) Category 3; H331: Toxic if
Acute Toxicity, Inhalation ) [3][8]
inhaled

. . Category 1A; H350: May
Carcinogenicity [3][8][11]
cause cancer

Hazardous to Aquatic Life Category 1; H400: Very toxic to
o [3][8][11]
(Acute) aquatic life
o Category 1; H410: Very toxic to
Hazardous to Aquatic Life o ] ]
) aquatic life with long lasting [31181[11]
(Chronic)
effects
Signal Word Danger [1][5]
Transport Information
UN Number UN1557 [11][12]

ARSENIC COMPOUND,
Proper Shipping Name SOLID, N.O.S. (ammonium [11]

dihydrogen arsenate)

Hazard Class 6.1 (Poison) [11][12]

| Packing Group | Il [[6][11] |

Handling Recommendations:
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» Always handle in a well-ventilated chemical fume hood.[11]

o Use appropriate Personal Protective Equipment (PPE), including gloves, safety goggles, and
a lab coat.[11]

e Avoid creating dust.[11]
e Do notingest or inhale.[11]

o Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials.[11]

» Disposal must be carried out in accordance with local, regional, and national hazardous
waste regulations.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ammonium dihydrogen arsenate chemical formula
NH4H2AsO4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083941#ammonium-dihydrogen-arsenate-chemical-
formula-nh4h2aso4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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